Cas no 677759-21-6 (1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole)
677759-21-6 structure
Product Name:1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole
CAS No:677759-21-6
MF:C10H10N4O2
MW:218.2120013237
MDL:MFCD04049597
CID:3059463
PubChem ID:4773398
Update Time:2025-04-21
1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methyl-benzyl)-3-nitro-1H-[1,2,4]triazole
- 1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole
- 1-(3-methylbenzyl)-3-nitro-1H-1,2,4-triazole
- EN300-229768
- 677759-21-6
- 1-[(3-methylphenyl)methyl]-3-nitro-1,2,4-triazole
- 1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole
- AKOS015922061
- STK305115
- CS-0280484
- AKOS000310666
-
- MDL: MFCD04049597
- Inchi: 1S/C10H10N4O2/c1-8-3-2-4-9(5-8)6-13-7-11-10(12-13)14(15)16/h2-5,7H,6H2,1H3
- InChI Key: YZGZEYNNRSNAPT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1N=CN(CC2C=CC=C(C)C=2)N=1)=O
Computed Properties
- Exact Mass: 218.08037557Da
- Monoisotopic Mass: 218.08037557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 76.5Ų
1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 025733-1g |
1-(3-Methyl-benzyl)-3-nitro-1H-[1,2,4]triazole |
677759-21-6 | 1g |
£144.00 | 2022-03-01 | ||
| Fluorochem | 025733-5g |
1-(3-Methyl-benzyl)-3-nitro-1H-[1,2,4]triazole |
677759-21-6 | 5g |
£391.00 | 2022-03-01 | ||
| Chemenu | CM523895-1g |
1-(3-Methylbenzyl)-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 97% | 1g |
$321 | 2022-09-29 | |
| Enamine | EN300-229768-0.05g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 0.05g |
$42.0 | 2024-06-20 | |
| Enamine | EN300-229768-0.1g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 0.1g |
$66.0 | 2024-06-20 | |
| Enamine | EN300-229768-0.25g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 0.25g |
$92.0 | 2024-06-20 | |
| Enamine | EN300-229768-0.5g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 0.5g |
$175.0 | 2024-06-20 | |
| Enamine | EN300-229768-1.0g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 1.0g |
$256.0 | 2024-06-20 | |
| Enamine | EN300-229768-2.5g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 2.5g |
$503.0 | 2024-06-20 | |
| Enamine | EN300-229768-5.0g |
1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole |
677759-21-6 | 95% | 5.0g |
$743.0 | 2024-06-20 |
1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
677759-21-6 (1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole) Related Products
- 374920-73-7(3-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)benzoic acid)
- 675130-87-7(1-(4-fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole)
- 832738-13-3(1-(3-methylphenyl)methyl-1H-1,2,4-triazol-3-amine)
- 406470-74-4(methyl 4-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate)
- 832741-16-9(4-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzohydrazide)
- 832740-72-4(1-(4-methylphenyl)methyl-1H-1,2,4-triazol-3-amine)
- 25637-43-8(1-benzyl-1H-1,2,4-triazol-3-amine)
- 136118-54-2(1-benzyl-3-nitro-1H-1,2,4-triazole)
- 402720-88-1(4-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoic acid)
- 406470-73-3(methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent